Cas no 749244-38-0 (Azido-PEG35 Amine)

• Product Name: Azido-PEG35 Amine
• CAS No: 749244-38-0
• MDL: MFCD18427350
• CID: 2089074
• Update Time: 2025-07-02

Azido-PEG35 Amine Chemical and Physical Properties

Names and Identifiers

• N3-PEG23-CH2CH2NH2
• Azido-PEG35 Amine
• Azido-PEG23 amine
• Amino-PEG23-azide
• N3-PEG(400)-NH2
• Azido-dPEG (R)35-amine
• Azido-PEG(400)-amine
• N3-PEG23-NH2,Azido-PEG23 amine
• Azido-PEG23-NH2

• MDL： MFCD18427350
• SMILES： O(CCN)CCN(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)(CCO)=[N+]=[N-]

Azido-PEG35 Amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at room temperature

Additional information on Azido-PEG35 Amine

Recent Advances in Azido-PEG35 Amine (CAS: 749244-38-0) Research and Applications

Azido-PEG35 Amine (CAS: 749244-38-0) is a bifunctional polyethylene glycol (PEG) derivative that has gained significant attention in the field of chemical biology and pharmaceutical research. This compound features an azide group at one terminus and an amine group at the other, making it a versatile linker for bioconjugation and drug delivery applications. Recent studies have explored its utility in click chemistry, targeted drug delivery, and surface modification of biomaterials, highlighting its potential in advancing therapeutic strategies.

One of the most notable applications of Azido-PEG35 Amine is in the development of antibody-drug conjugates (ADCs). Researchers have leveraged its azide group for site-specific conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. This approach ensures precise control over drug-to-antibody ratios (DARs), which is critical for optimizing therapeutic efficacy and minimizing off-target effects. Recent publications in journals such as Bioconjugate Chemistry and Journal of Medicinal Chemistry have demonstrated the successful use of Azido-PEG35 Amine in constructing stable and homogeneous ADCs with improved pharmacokinetic profiles.

In addition to ADCs, Azido-PEG35 Amine has been employed in the surface functionalization of nanoparticles for targeted drug delivery. A 2023 study published in ACS Nano reported the use of this compound to modify gold nanoparticles, enabling efficient conjugation of targeting ligands and therapeutic payloads. The PEG spacer (PEG35) was found to enhance colloidal stability and reduce nonspecific protein adsorption, thereby improving the nanoparticles' circulation time and biodistribution. These findings underscore the compound's role in advancing nanomedicine platforms.

Another emerging application of Azido-PEG35 Amine is in the field of proteomics, where it has been used to develop novel probes for protein labeling and imaging. Researchers have utilized its amine group for coupling with fluorescent dyes or affinity tags, while the azide group allows for subsequent bioorthogonal reactions with alkyne-modified proteins. This dual functionality has been instrumental in studying protein-protein interactions and post-translational modifications, as highlighted in a recent Nature Chemical Biology publication.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Azido-PEG35 Amine. A 2022 study in Organic Process Research & Development addressed these issues by optimizing reaction conditions and purification protocols to achieve high yields and purity. The authors emphasized the importance of controlling residual solvents and byproducts to ensure the compound's suitability for pharmaceutical use. These advancements are expected to facilitate broader adoption of Azido-PEG35 Amine in industrial settings.

Looking ahead, the versatility of Azido-PEG35 Amine positions it as a key player in the development of next-generation biotherapeutics and diagnostic tools. Ongoing research is exploring its potential in CRISPR-Cas9 delivery, extracellular vesicle engineering, and immune cell modulation. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between chemical synthesis and biological applications.